Cas no 2212-88-6 (Propanenitrile,3-(phosphonooxy)-)

• Product Name: Propanenitrile,3-(phosphonooxy)-
• CAS No: 2212-88-6
• MF: C₃H₆NO₄P
• MW: 151.05780172348
• CID: 286078
• PubChem ID: 78715
• Update Time: 2025-04-19

Propanenitrile,3-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(phosphonooxy)-
• 2-cyanoethyl dihydrogen phosphate
• 2-Cyanoethyl phosphate
• 3-(phosphonatooxy)propanenitrile
• AC1L2VTD
• AC1Q6S8I
• AG-E-61882
• AR-1E0866
• CTK4E8699
• cyanoethyl phosphate
• NSC226247
• NSC-226247
• EN300-7612066
• starbld0008011
• DTXSID70275763
• NSC 226247
• 2212-88-6
• 2-cyanoethylphosphoric acid
• NJDPBWLDVFCXNP-UHFFFAOYSA-N
• 2-cyano-ethyl dihydrogen phosphate
• SCHEMBL22652
• (2-cyanoethoxy)phosphonic acid

• Inchi： 1S/C3H6NO4P/c4-2-1-3-8-9(5,6)7/h1,3H2,(H2,5,6,7)
• InChI Key： NJDPBWLDVFCXNP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCC#N

Computed Properties

• Exact Mass: 151.00348
• Monoisotopic Mass: 151.00344467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates